BE“GHE Foundational & Exploratory

Check Availability & Pricing

Introduction: The Emergence of a Privileged
Reagent

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: Dimethylsulfamoyl fluoride
CAS No.: 354-44-9
Cat. No.: B1616867
Get Quote
. J

Dimethylsulfamoyl fluoride (DMSF), a seemingly simple organosulfur compound, has risen to
prominence as a critical tool for researchers at the nexus of chemistry, biology, and medicine.
[1][2] Initially recognized as a fluorinating agent, its true potential has been unlocked with the
advent of Sulfur(VI) Fluoride Exchange (SUFEX) click chemistry.[3][4][5] This guide, intended
for researchers, scientists, and drug development professionals, provides a comprehensive
overview of the core chemical properties of DMSF, its unique reactivity, and its transformative
applications as a covalent warhead and chemical probe in modern drug discovery.[6][7]

Unlike highly reactive electrophiles that pose risks of off-target effects, the sulfamoyl fluoride
moiety offers a unique balance of stability and "context-dependent” reactivity.[6][8] The sulfur-
fluorine bond is remarkably stable in aqueous biological environments yet can be potently
activated for covalent bond formation when precisely positioned within a protein's binding
pocket.[9] This proximity-driven reactivity is the cornerstone of its utility, enabling the
development of highly selective covalent inhibitors that target a range of nucleophilic amino
acid residues beyond the traditionally targeted cysteine.[7]

Physicochemical and Safety Profile
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A thorough understanding of the fundamental properties and hazards of DMSF is essential for

its safe and effective use in a laboratory setting. DMSF is a colorless to light yellow, flammable

liquid with a pungent odor.[2][10]

Physical and Chemical Properties

The key physicochemical properties of Dimethylsulfamoyl fluoride are summarized in the

table below.
Property Value Source(s)
CAS Number 354-44-9 [10][11][12]
Molecular Formula C2HeFNO2S [10][12][13]
Molecular Weight 127.14 g/mol [11][12][14]
Appearance Colorless to light yellow liquid [2][14]
Boiling Point 150-151.5 °C at 760 mmHg [10][13]
Density 1.334 g/cm3 [10][13]
Flash Point 455 -46 °C [10][13]
Refractive Index 1.42 [10][13]
Storage Temperature 0-10 °C, under inert gas [12]

Safety and Handling

DMSF is a hazardous chemical and must be handled with extreme care by trained

professionals in a controlled laboratory environment.[1]
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Precautionary

Hazard Class GHS Statement Source(s)
Measures
Keep away from
N H226: Flammable heat/sparks/open
Flammability o [11]
liquid and vapor flames. Use non-
sparking tools.
H314: Causes severe Wear protective
Corrosivity skin burns and eye gloves, clothing, and [1][11]
damage eye/face protection.
Do NOT induce
o vomiting. Rinse
o H301: Toxic if )
Acute Toxicity mouth. Immediately [1][11][12]
swallowed
call a POISON
CENTER/doctor.
Use only outdoors or
o H335: May cause i i
Irritation in a well-ventilated [1][11]

respiratory irritation

area.

Handling Protocol:

» Always work in a properly functioning chemical fume hood.

o Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves

(inspect before use), a lab coat, and splash-proof safety goggles and a face shield.[15][16]

e Avoid contact with skin, eyes, and clothing. In case of contact, immediately flush the affected

area with copious amounts of water for at least 15 minutes and seek medical attention.[15]

[16]

o Store in a tightly closed container in a cool, dry, and well-ventilated area designated for

flammable and corrosive materials. It is sensitive to air and moisture.[1]

Synthesis of Dimethylsulfamoyl Fluoride
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Several synthetic routes to DMSF have been established, typically involving the introduction of
a fluoride to the N,N-dimethylsulfamoyl moiety. A prevalent and scalable method involves the
fluorination of the corresponding sulfamoyl chloride.

Common Synthetic Approaches

e From Sulfamoyl Chlorides: The reaction of N,N-dimethylsulfamoyl chloride (DMSCI) with a
fluorinating agent is a common approach. Reagents such as bismuth trifluoride (BiF3) or
anhydrous hydrogen fluoride (HF) have been effectively used to exchange the chloride for a
fluoride in high yield.[17][18]

e From Secondary Amines: The direct reaction of a secondary amine, such as dimethylamine,
with sulfuryl fluoride (SO2zF2) can yield the desired sulfamoyl fluoride.[1] However, this
method can sometimes lead to a mixture of products, making purification challenging for
commercial-scale production.[19]

4 General Synthesis of DMSF )

N,N-Dimethylsulfamoyl
Chloride (DMSCI)

Fluorinating Agent
(e.g., BiFs, HF, KF)

Halogen Exchange

y Y

Dimethylsulfamoyl
Fluoride (DMSF)

Byproduct
(e.g., BiClsz, HCI)
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Mechanism of proximity-driven SUFEX reaction with a lysine residue.

Applications in Drug Discovery and Chemical
Biology

The unique properties of DMSF make it an exceptionally versatile tool for identifying and
validating novel therapeutic targets and developing covalent inhibitors. [3][4]

Covalent Inhibitor Design

Covalent drugs offer advantages such as increased potency, prolonged duration of action, and
the ability to overcome drug resistance. [20]DMSF serves as a "covalent warhead" that can be
incorporated into small molecules. This strategy expands the druggable proteome by enabling
the targeting of proteins that lack a reactive cysteine residue in their binding pockets. [4][7]

Chemical Proteomics and Target Identification

DMSF-based fragments and probes are invaluable for activity-based protein profiling (ABPP)
and "inverse drug discovery" approaches. [21][22]In this workflow, a library of DMSF-containing
molecules is incubated with cell lysates or living cells. Proteins that are covalently modified by
the probes are then identified using affinity chromatography and mass spectrometry. [22]This
powerful technique allows for the unbiased discovery of protein targets for a given small
molecule, illuminating new therapeutic opportunities.

Experimental Workflow: Covalent Fragment Screening

The following outlines a generalized workflow for identifying protein targets that are susceptible
to covalent modification by DMSF-based fragments.
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Workflow for covalent inhibitor screening using SUFEx chemistry.

Protocol Steps:

o Library Incubation: A library of diverse, low-molecular-weight fragments containing the
dimethylsulfamoyl fluoride warhead is incubated with the target protein or a complex cell
lysate.

 Removal of Non-Covalent Binders: The mixture is subjected to stringent washing conditions
(e.g., denaturation, dialysis, or size-exclusion chromatography) to remove all molecules that
have not formed a stable covalent bond.
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e Analysis by Mass Spectrometry: The protein sample is digested into peptides and analyzed
by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

 Hit Identification: Bioinformatic analysis of the mass spectrometry data identifies the specific
proteins that have been modified, pinpointing the exact amino acid residue that formed the
covalent bond with the DMSF fragment. This provides a "hit" for subsequent medicinal
chemistry optimization.

Conclusion

Dimethylsulfamoyl fluoride has transcended its role as a simple reagent to become a
cornerstone of modern covalent drug discovery and chemical biology. Its unique combination of
stability and proximity-driven reactivity, harnessed through the Sulfur(VI) Fluoride Exchange
(SUFEX) reaction, provides researchers with an exquisite tool for selectively targeting a wide
array of proteins. By enabling the covalent modification of non-cysteine residues, DMSF-based
chemistry is significantly expanding the boundaries of the druggable proteome. As synthetic
methodologies continue to advance, the strategic application of DMSF is poised to accelerate
the development of novel, highly selective, and potent covalent therapies for a multitude of
diseases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 11/12 Tech Support


https://patents.google.com/patent/KR20240027683A/en
https://patents.google.com/patent/KR20240027683A/en
https://patents.google.com/patent/KR20240027683A/en
https://uh-ir.tdl.org/server/api/core/bitstreams/c03f91ea-42a8-4584-a343-0269a8123180/content
https://scholarship.claremont.edu/pomona_theses/306/
https://scholarship.claremont.edu/pomona_theses/306/
https://pubmed.ncbi.nlm.nih.gov/32868886/
https://pubmed.ncbi.nlm.nih.gov/32868886/
https://www.benchchem.com/product/b1616867/docs#introduction-the-emergence-of-a-privileged-reagent
https://www.benchchem.com/product/b1616867/docs#introduction-the-emergence-of-a-privileged-reagent
https://www.benchchem.com/product/b1616867/docs#introduction-the-emergence-of-a-privileged-reagent
https://www.benchchem.com/product/b1616867/docs#introduction-the-emergence-of-a-privileged-reagent
https://www.benchchem.com/product/b1616867?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616867?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616867?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

